GLYCINE, N-(m-NITROPHENYL)-, ETHYL ESTER

• CAS No.: 3589-58-0
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• IUPAC Name: ethyl 2-(3-nitroanilino)acetate
• InChI: InChI=1S/C10H12N2O4/c1-2-16-10(13)7-11-8-4-3-5-9(6-8)12(14)15/h3-6,11H,2,7H2,1H3
• InChI Key: FOBXNGRQPJUTNJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)CNC1=CC(=CC=C1)[N+](=O)[O-]

Description

GLYCINE, N-(m-NITROPHENYL)-, ETHYL ESTER is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g of 3-nitrophenylglycine are heated for 20 hours with stirring at a temperature in the region of 100° C. in 100 cm3 of absolute ethanol containing 20 cm3 of 6.5N hydrochloric ethanol. The suspension is filtered at a temperature in the region of 50° C.; the filtrate is concentrated under reduced pressure (5 kPa) at a temperature in the region of 40° C. The residue obtained is taken up in water and then extracted with about 100 cm3 of ethyl acetate. The aqueous phase is made alkaline by addition of sodium carbonate until a pH in the region of 10 is obtained. The medium is extracted with ethyl acetate; the combined extracts are washed with aqueous sodium chloride solution, dried over magnesium sulfate and then concentrated under reduced pressure (5 kPa) at 40° C. 1 g of ethyl 3-nitrophenylglycinate is obtained in the form of a yellow oil. (Rf=0.38 in a 95/5 by volume mixture of dichloromethane/methanol, on a Merck 60F254R silica plate).